Cas no 921199-62-4 (Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-)
921199-62-4 structure
Product Name:Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
CAS No:921199-62-4
MF:C12H20O4
MW:228.284804344177
CID:745484
PubChem ID:71422428
Update Time:2025-04-19
Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
- tert-butyl (3R)-2-acetyl-3-methyl-5-oxopentanoate
- DTXSID60841456
- 921199-62-4
-
- Inchi: 1S/C12H20O4/c1-8(6-7-13)10(9(2)14)11(15)16-12(3,4)5/h7-8,10H,6H2,1-5H3/t8-,10?/m1/s1
- InChI Key: UPEYBZYVTZCANU-HNHGDDPOSA-N
- SMILES: O(C(C(C(C)=O)[C@H](C)CC=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 60.4Ų
Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
921199-62-4 (Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-) Related Products
- 1522-34-5(Ethyl 2-acetyl-4-methylpentanoate)
- 1522-46-9(Ethyl 2-Isopropylacetoacetate)
- 1540-28-9(Ethyl 2-acetylpentanoate)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1115-30-6(Diethyl acetylsuccinate)
- 1501-06-0(Diethyl 2-acetylglutarate)
- 24317-94-0(Ethyl 2-acetylheptanoate)
- 29214-60-6(Ethyl 2-acetyloctanoate)
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